Cas no 65081-41-6 (Pyridinium, 1,2,4,6-tetramethyl-3-nitro-, iodide)

• Product Name: Pyridinium, 1,2,4,6-tetramethyl-3-nitro-, iodide
• CAS No: 65081-41-6
• MF: C₉H₁₃IN₂O₂
• MW: 308.116194486618
• CID: 408139
• PubChem ID: 11808987
• Update Time: 2025-04-19

Pyridinium, 1,2,4,6-tetramethyl-3-nitro-, iodide Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1,2,4,6-tetramethyl-3-nitro-, iodide
• 1,2,4,6-tetramethyl-3-nitropyridin-1-ium,iodide
• 1,2,4,6-TETRAMETHYL-3-NITROPYRIDIN-1-IUM IODIDE
• 1,2,4,6-tetramethyl-3-nitropyridin-1-ium;iodide
• 1,2,4,6-tetramethyl-3-nitropyridinium iodide
• 65081-41-6
• DTXSID70473282
• AKOS003585188

• Inchi： 1S/C9H13N2O2.HI/c1-6-5-7(2)10(4)8(3)9(6)11(12)13;/h5H,1-4H3;1H/q+1;/p-1
• InChI Key： ACAZZHXCIMULMH-UHFFFAOYSA-M
• SMILES： [I-].[O-][N+](C1=C(C)C=C(C)[N+](C)=C1C)=O

Computed Properties

• Exact Mass: 294.9
• Monoisotopic Mass: 308.00218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 47.02